Cas no 1386933-40-9 (2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine)

• Product Name: 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine
• CAS No: 1386933-40-9
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 6104130
• PubChem ID: 60321681
• Update Time: 2025-11-05

2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-26582025
• (2-chloropyridin-4-yl)-(2-propan-2-ylpiperidin-1-yl)methanone
• Z1222639842
• 2-chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine
• 1386933-40-9
• AKOS008271246
• 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine

• Inchi： 1S/C14H19ClN2O/c1-10(2)12-5-3-4-8-17(12)14(18)11-6-7-16-13(15)9-11/h6-7,9-10,12H,3-5,8H2,1-2H3
• InChI Key： YHLMGQCULWUHKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCCCC1C(C)C)=O

Computed Properties

• Exact Mass: 266.1185909g/mol
• Monoisotopic Mass: 266.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine

Comprehensive Overview of 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine (CAS No. 1386933-40-9)

2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine (CAS No. 1386933-40-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique molecular structure, combines a pyridine ring with a piperidine moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The chemical structure of 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine features a chloro-substituted pyridine core linked to a propan-2-yl piperidine group via a carbonyl bridge. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The presence of the chlorine atom enhances the compound's stability and influences its binding affinity, making it a valuable scaffold for designing novel bioactive molecules.

In the pharmaceutical sector, 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine is explored as a key intermediate in the synthesis of potential therapeutic agents. Its structural motifs are commonly found in molecules targeting central nervous system (CNS) disorders, inflammatory diseases, and infectious diseases. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in modern drug discovery. The compound's ability to modulate enzyme activity and receptor interactions positions it as a promising candidate for future medications.

Beyond pharmaceuticals, 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine finds applications in agrochemical research. Its derivatives are investigated for their potential as pesticides and herbicides, offering solutions to enhance crop yield and resistance. The compound's structural flexibility allows for the development of environmentally friendly agrochemicals, aligning with the growing demand for sustainable farming practices. Researchers are particularly interested in its mode of action against pests and weeds, which could lead to more efficient and less toxic agricultural products.

The synthesis of 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine involves multi-step organic reactions, including amidation, chlorination, and cyclization. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. Analytical methods like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are essential for characterizing the compound and ensuring its quality. These innovations reflect the ongoing efforts to optimize production processes and meet the increasing demand for high-purity intermediates.

Market trends indicate a rising interest in 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine, driven by its diverse applications and the expanding pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are investing in scalable production methods to cater to global demand. Additionally, regulatory agencies are emphasizing the importance of green chemistry principles, prompting manufacturers to adopt eco-friendly synthesis routes. This compound's commercial potential is further amplified by its relevance in addressing contemporary challenges in healthcare and agriculture.

In conclusion, 2-Chloro-4-[2-(propan-2-yl)piperidine-1-carbonyl]pyridine (CAS No. 1386933-40-9) represents a fascinating area of research with broad implications for drug development and agrochemical innovation. Its unique structural features, coupled with its versatility, make it a valuable asset in synthetic chemistry. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of biomedical research and sustainable agriculture. Researchers and industry stakeholders are encouraged to explore its potential further, leveraging cutting-edge technologies to unlock new possibilities.